methyl {4-[(4-benzyl-1-piperazinyl)sulfonyl]-2-chlorophenoxy}acetate

• IUPAC Name: methyl 2-[4-(4-benzylpiperazin-1-yl)sulfonyl-2-chlorophenoxy]acetate
• InChI: InChI=1S/C20H23ClN2O5S/c1-27-20(24)15-28-19-8-7-17(13-18(19)21)29(25,26)23-11-9-22(10-12-23)14-16-5-3-2-4-6-16/h2-8,13H,9-12,14-15H2,1H3
• InChI Key: DDYYGAVLVNTTPZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC=CC=C3)Cl
• Molecular Formula: C20H23ClN2O5S
• Molecular Weight: 438.9 g/mol

Description

Methyl {4-[(4-benzyl-1-piperazinyl)sulfonyl]-2-chlorophenoxy}acetate, also known as BZP-Methyl, is a chemical compound that has gained interest in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

Methyl {4-[(4-benzyl-1-piperazinyl)sulfonyl]-2-chlorophenoxy}acetate has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. It has been found to exhibit activity as a serotonin-norepinephrine-dopamine reuptake inhibitor, making it a potential candidate for the development of antidepressant drugs. This compound has also been studied for its potential use as a tool in neuroscience research, as it can be used to selectively activate specific brain regions.

Mechanism of Action

Methyl {4-[(4-benzyl-1-piperazinyl)sulfonyl]-2-chlorophenoxy}acetate acts as a serotonin-norepinephrine-dopamine reuptake inhibitor, preventing the reuptake of these neurotransmitters and increasing their availability in the brain. This leads to an increase in the levels of these neurotransmitters, which can result in various physiological and biochemical effects.
Biochemical and Physiological Effects
This compound has been found to have a variety of physiological and biochemical effects, including increased heart rate, blood pressure, and body temperature. It has also been found to increase the release of various neurotransmitters, including serotonin, norepinephrine, and dopamine. These effects can result in a variety of physiological and psychological responses, including increased energy, alertness, and mood elevation.

Advantages and Limitations for Lab Experiments

Methyl {4-[(4-benzyl-1-piperazinyl)sulfonyl]-2-chlorophenoxy}acetate has several advantages for use in lab experiments, including its ability to selectively activate specific brain regions and its potential applications in the development of antidepressant drugs. However, it also has several limitations, including its challenging synthesis method and the potential for adverse effects on the cardiovascular system.

Future Directions

There are several future directions for research on methyl {4-[(4-benzyl-1-piperazinyl)sulfonyl]-2-chlorophenoxy}acetate, including its potential applications in the development of antidepressant drugs and its use as a tool in neuroscience research. Further studies are needed to fully understand its mechanism of action and the potential risks and benefits associated with its use. Additionally, studies are needed to optimize the synthesis method and develop more efficient and cost-effective production methods.